Cas no 487-73-0 ((1R,2S,7S,8S,9S)-3,3,7-Trimethyltricyclo[5.4.0.02,9]undecane-8-carboxylic acid)
487-73-0 structure
Product Name:(1R,2S,7S,8S,9S)-3,3,7-Trimethyltricyclo[5.4.0.02,9]undecane-8-carboxylic acid
CAS No:487-73-0
MF:C15H24O2
MW:236.349864959717
CID:2665887
Update Time:2023-08-06
(1R,2S,7S,8S,9S)-3,3,7-Trimethyltricyclo[5.4.0.02,9]undecane-8-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- (1S,3aα,8aα,9R)-Decahydro-4,8,8-trimethyl-1β,4β-methanoazulene-9-carboxylic acid
- isolongifolic acid
- Longifolic acid
- BDBM50211747
- (1S,3aR,4S,8aS,9S)-4,8,8-trimethyl-decahydro-1,4-methano-azulene-9-carboxylic acid
- (1R,2S,7S,8S,9S)-3,3,7-Trimethyltricyclo[5.4.0.02,9]undecane-8-carboxylic acid
-
- Inchi: 1S/C15H24O2/c1-14(2)7-4-8-15(3)10-6-5-9(11(10)14)12(15)13(16)17/h9-12H,4-8H2,1-3H3,(H,16,17)/t9-,10+,11-,12+,15-/m0/s1
- InChI Key: KROJPNVXPGQHLH-NQUGEPOWSA-N
- SMILES: OC([C@H]1[C@H]2CC[C@H]3[C@]1(C)CCCC(C)(C)[C@H]32)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 360
- Topological Polar Surface Area: 37.3
(1R,2S,7S,8S,9S)-3,3,7-Trimethyltricyclo[5.4.0.02,9]undecane-8-carboxylic acid Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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